Cas no 109746-53-4 (6,9-dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene)

6,9-dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene structure
109746-53-4 structure
Product Name:6,9-dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene
CAS No:109746-53-4
MF:C13H21N3O2
MW:251.324743032455
CID:1189185
PubChem ID:13925405
Update Time:2025-04-20

6,9-dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene Chemical and Physical Properties

Names and Identifiers

    • 6,9-dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene
    • 3,12,18-triaza-6,9-dioxabicyclo[12.3.1]octadeca-1(18),14,16-triene
    • 6,9-dioxa-3,12,18-triazabicyclo&lt
    • 12.3.1&gt
    • octadeca-1(18),14,16-triene
    • AGN-PC-00ODLY
    • ACMC-20mcji
    • CTK0D5609
    • 3,12,18-triaza-6,9-dioxabicyclo[12.3.1]octadeca-1(18),14,16-triene; 6,9-dioxa-3,12,18-triazabicyclo< 12.3.1> octadeca-1(18),14,16-triene; AGN-PC-00ODLY; ACMC-20mcji; CTK0D5609;
    • 109746-53-4
    • SCHEMBL18312432
    • DTXSID20552591
    • Inchi: 1S/C13H21N3O2/c1-2-12-10-14-4-6-17-8-9-18-7-5-15-11-13(3-1)16-12/h1-3,14-15H,4-11H2
    • InChI Key: WHHUJVBPOFGGBC-UHFFFAOYSA-N
    • SMILES: O1CCOCCNCC2=CC=CC(CNCC1)=N2

Computed Properties

  • Exact Mass: 251.16337692g/mol
  • Monoisotopic Mass: 251.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 55.4Ų
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